Cas no 15083-26-8 (3,5-Pyrazolidinedione,1-phenyl-4-(phenylmethylene)-)

• Product Name: 3,5-Pyrazolidinedione,1-phenyl-4-(phenylmethylene)-
• CAS No: 15083-26-8
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 167770
• PubChem ID: 834001
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,1-phenyl-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,1-phenyl-4-(phenylmethylene)-
• (4Z)-4-benzylidene-1-phenylpyrazolidine-3,5-dione
• 1-Phenyl-3,5-pyrazolidindion
• 1-Phenyl-4-benzyliden-3,5-dioxo-pyrazolidin
• 1-Phenyl-4-benzyliden-pyrazolidindion-(3.5)
• 4-benzyliden-1-phenyl-3,5-dioxopyrazolidine
• 4-Benzyliden-1-phenyl-pyrazolidin-3,5-dion
• 4-Benzylidene-1-phenyl-pyrazolidine-3,5-dione
• AC1LH8JE
• HMS1671B21
• HMS2815D06
• NSC243574
• DTXSID80356815
• AKOS025255413
• SR-01000356175
• AKOS000439480
• CHEMBL1343647
• SMR000515813
• MLS003115254
• MLS001207412
• NSC-243574
• 15083-26-8
• SR-01000356175-1

• MDL： MFCD00421023
• Inchi： 1S/C16H12N2O2/c19-15-14(11-12-7-3-1-4-8-12)16(20)18(17-15)13-9-5-2-6-10-13/h1-11H,(H,17,19)/b14-11-
• InChI Key： PKTTZLOKYWXRQV-KAMYIIQDSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/C(NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives